N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide

• IUPAC Name: N-[(5-thiophen-3-ylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C11H11NO2S/c1-8(13)12-6-10-2-3-11(14-10)9-4-5-15-7-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key: LZMCKIVQORISHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(O1)C2=CSC=C2
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• CAS No.: 2034492-13-0

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized via multi-step reactions starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Chalcones, which exist in a conjugated form where the two rings (A and B) are linked by the keto-ethylenic system, are a subject of ongoing research since they exhibit a wide range of biological activities.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.